Cas no 16323-43-6 (1,4-Benzenediacrylic Acid)

• Product Name: 1,4-Benzenediacrylic Acid
• CAS No: 16323-43-6
• MF: C₁₂H₁₀O₄
• MW: 218.205403804779
• MDL: MFCD00002698
• CID: 87676
• Update Time: 2025-04-18

1,4-Benzenediacrylic Acid Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenediacrylic acid
• 1,4-Phenylenediacrylic acid
• TEREPHTHALDICINNAMIC ACID
• p-phenylenediacrylic acid
• NSC 133919
• p-Phenylenebis[acrylic acid]
• 2-Propenoic acid, 3,3'-(1,4-phenylene)bis-
• 3,3'-(p-Phenylene)diacrylic acid
• p-phenylendiacrylic acid
• DSSTox_CID_5879
• DSSTox_RID_77957
• DSSTox_GSID_25879
• CBDivE_002295
• Tox21_202476
• 2-Propenoic acid,3,3'-(1,4-phenylene)bis-
• 3-[4-(3-hydroxy-3-oxoprop-1-enyl)phenyl]prop-2-enoic acid
• 1,4-Benzenediacrylic Acid

• MDL： MFCD00002698
• Inchi： 1S/C12H10O4/c13-11(14)7-5-9-1-2-10(4-3-9)6-8-12(15)16/h1-8H,(H,13,14)(H,15,16)/b7-5+,8-6+
• InChI Key： AAFXQFIGKBLKMC-KQQUZDAGSA-N
• SMILES： OC(/C=C/C1C=CC(/C=C/C(=O)O)=CC=1)=O
• BRN： 2579464

Computed Properties

• Exact Mass: 218.05800
• Monoisotopic Mass: 218.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 74.6

Experimental Properties

• Color/Form: Not determined
• Density: 1.358
• Melting Point: 300°C(dec.)(lit.)
• Boiling Point: 318.88°C (rough estimate)
• Flash Point: 245.9 °C
• Refractive Index: 1.7160 (estimate)
• PSA: 74.60000
• LogP: 1.88220
• Solubility: Not determined

1,4-Benzenediacrylic Acid Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S24/25
• TSCA：Yes
• Risk Phrases：R36/37/38
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters